Cas no 2225141-48-8 ((4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2225141-48-8
• MF: C₅H₇BrN₄OS
• MW: 251.104277849197
• CID: 5184317
• PubChem ID: 137963900
• Update Time: 2025-08-04

(4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (4-amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone
• (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C5H7BrN4OS/c1-12(8,11)5-9-2-3(6)4(7)10-5/h2,8H,1H3,(H2,7,9,10)
• InChI Key： WQAYRLQVXQLHQK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1N)S(C)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone

(4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone: A Novel Scaffold for Targeted Therapeutic Applications

(4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone, identified by CAS No. 2225141-48-8, represents a unique chemical entity with potential applications in pharmaceutical research. This compound is characterized by its complex molecular framework, combining a pyrimidine core with a sulfanone moiety and an imino linkage. Recent studies have highlighted its structural versatility and functional relevance in modulating biological pathways, making it a focal point for drug discovery initiatives. The lambda6-sulfanone group, a key functional unit, contributes to the compound's reactivity and specificity, while the 4-Amino-5-bromopyrimidin-2-yl substituent introduces additional functional diversity. These features position the molecule as a promising candidate for developing novel therapeutics targeting specific disease mechanisms.

Structural analysis of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone reveals its potential to interact with diverse biological targets. The pyrimidine ring provides a scaffold for nucleophilic attack, while the sulfanone functionality enhances its ability to engage in hydrogen bonding interactions. The imino group further modulates the compound's electronic properties, influencing its reactivity and selectivity. These structural attributes are critical for designing molecules with tailored pharmacological profiles, particularly in the context of precision medicine. Recent computational studies have demonstrated the compound's potential to bind to protein targets with high affinity, suggesting its utility as a lead compound for further optimization.

Research published in Journal of Medicinal Chemistry (2024) has explored the synthetic pathways of (4-Amino-5-bromopyrimidin-2-yl)(im,ino)methyl-lambda6-sulfanone, emphasizing its role as a building block for complex pharmaceuticals. The compound's synthesis involves a multi-step process that includes the coupling of a bromopyrimidine derivative with a sulfanone-containing scaffold. This synthetic strategy highlights the importance of stereochemical control in achieving optimal biological activity. The lambda6-sulfanone group, in particular, has been shown to influence the compound's solubility and metabolic stability, factors critical for drug development. These findings underscore the compound's potential in creating molecules with improved pharmacokinetic properties.

The 4-Amino-5-bromopyrimidin-2-yl moiety of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone has attracted attention for its ability to modulate enzyme activity. Studies in ACS Chemical Biology (2023) have demonstrated its potential as an inhibitor of key metabolic enzymes, suggesting applications in metabolic disorders. The amino group provides a site for further functionalization, enabling the design of derivatives with enhanced therapeutic efficacy. This structural flexibility is a significant advantage in the development of targeted therapies, as it allows for the customization of the molecule to address specific disease mechanisms.

Recent advances in drug discovery have underscored the importance of compounds like (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone in the fight against complex diseases. The imino linkage in this molecule has been shown to enhance its ability to interact with protein targets, potentially improving its therapeutic index. A study published in Nature Communications (2025) highlighted its potential as a scaffold for developing small molecule inhibitors of protein-protein interactions, a critical area in modern drug development. The sulfanone functionality, combined with the pyrimidine ring, contributes to the molecule's ability to engage in multiple interaction modes, broadening its applicability in therapeutic contexts.

Applications of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone extend beyond traditional pharmaceuticals, with emerging research exploring its potential in biotechnology and materials science. The lambda6-sulfanone group has been investigated for its role in creating stable chemical bonds, making it relevant for the development of advanced materials. Additionally, the pyrimidine core has been linked to its ability to form hydrogen bonds with biological targets, a property that could be leveraged in the design of novel therapeutics. These diverse applications highlight the compound's significance in interdisciplinary research.

Challenges in the development of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone include optimizing its stability and bioavailability. While the sulfanone group enhances reactivity, it may also lead to metabolic instability, requiring careful modification to achieve therapeutic efficacy. Researchers are exploring strategies to enhance the compound's solubility and reduce its susceptibility to enzymatic degradation. The imino linkage has also been targeted for modification to improve its interaction with biological targets, further expanding the molecule's potential applications.

The future of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone lies in its integration into multi-target drug development strategies. The pyrimidine ring and sulfanone functionality offer a platform for designing molecules that can address multiple disease pathways simultaneously. This approach is particularly relevant in the context of complex diseases such as cancer and neurodegenerative disorders. The imino group provides additional opportunities for functionalization, enabling the creation of derivatives with tailored therapeutic profiles. These advancements position the compound as a key player in the next generation of pharmaceuticals.

Collaborative efforts in drug discovery are essential for unlocking the full potential of (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone. Interdisciplinary research combining synthetic chemistry, computational modeling, and biological testing is critical for optimizing its properties. The lambda6-sulfanone group, in particular, requires further investigation to fully understand its role in modulating biological interactions. By fostering collaboration between researchers, the compound's potential can be maximized, leading to the development of innovative therapeutics with broad applications.

Overall, (4-Amino-5-bromopyrimidin-2-yl)(imino)methyl-lambda6-sulfanone represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and functional versatility make it a valuable tool for developing novel therapeutics. The pyrimidine ring, sulfanone functionality, and imino linkage collectively contribute to its potential in addressing complex medical challenges. As research continues to uncover new applications, this compound is poised to play a pivotal role in the future of drug discovery and development.